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Compound of Interest

Compound Name: Food black 1

Cat. No.: B12511822 Get Quote

Introduction

Brilliant Black BN, also known as Food Black 1 or E151, is a synthetic bis-azo dye used to

impart a black or dark color to a variety of food products, including soft drinks, candies, and

sauces.[1][2][3][4] As the consumption of food additives is a matter of public health, regulatory

bodies establish acceptable daily intake (ADI) levels and maximum permitted levels in

foodstuffs.[2][5][6] Therefore, a simple, rapid, and cost-effective analytical method is essential

for manufacturers to ensure compliance with these regulations and for quality control purposes.

This application note details a spectrophotometric method for the quantitative determination of

Brilliant Black BN in soft drinks. The method is based on the Beer-Lambert Law, which states

that the absorbance of a solution is directly proportional to the concentration of the absorbing

species. By measuring the absorbance of a soft drink sample at the dye's maximum

absorbance wavelength (λmax), its concentration can be accurately determined using a

calibration curve prepared from standard solutions.

Principle of the Method

Brilliant Black BN is a water-soluble dye that exhibits a characteristic absorption spectrum in

the visible range.[3][7] The wavelength of maximum absorbance (λmax) for Brilliant Black BN in

an aqueous solution is approximately 572 nm.[7][8] The intensity of the color, measured as

absorbance, is directly proportional to the concentration of the dye. This relationship is
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quantified by the Beer-Lambert Law (A = εbc), where A is absorbance, ε is the molar

absorptivity, b is the path length of the cuvette, and c is the concentration. A calibration curve of

absorbance versus a series of known concentrations is plotted, and the concentration of the

dye in an unknown sample is determined by interpolating its measured absorbance onto this

curve.

Quantitative Data Summary
The following table summarizes key analytical parameters for the spectrophotometric

determination of Brilliant Black BN.

Parameter Value Reference

Chemical Formula C₂₈H₁₇N₅Na₄O₁₄S₄ [1][9]

Molecular Weight 867.7 g/mol [8][9]

Maximum Absorbance (λmax) ~572 nm (in water) [7][8]

Absorptivity (a) 53.0 L/(g·cm) [7]

Linearity Range 2 - 35 µg/mL

Limit of Detection (LOD) 0.328 µg/mL

Limit of Quantification (LOQ) 0.99 µg/mL

Acceptable Daily Intake (ADI) -

EU
5 mg/kg body weight/day [2][5]

Acceptable Daily Intake (ADI) -

JECFA
1 mg/kg body weight/day [2]

Detailed Experimental Protocols
1. Apparatus and Reagents

Apparatus:

UV-Visible Spectrophotometer (capable of scanning in the 400-700 nm range)
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Matched quartz or glass cuvettes (1 cm path length)

Analytical balance (± 0.0001 g)

Volumetric flasks (100 mL, 50 mL, 25 mL, 10 mL)

Pipettes (various sizes)

Beakers and glass stirring rods

Ultrasonic bath (for degassing)

Reagents:

Brilliant Black BN analytical standard (purity ≥ 98%)

Deionized or distilled water

2. Preparation of Standard Solutions

Stock Standard Solution (100 µg/mL):

Accurately weigh 10.0 mg of the Brilliant Black BN analytical standard.

Quantitatively transfer the powder to a 100 mL volumetric flask.

Dissolve the powder in a small amount of deionized water and then dilute to the mark with

deionized water.

Stopper the flask and mix thoroughly by inversion. This solution should be stored in a dark,

cool place.

Working Calibration Standards (e.g., 2, 5, 10, 15, 20, 25 µg/mL):

Label a series of 25 mL volumetric flasks.

Using a pipette, transfer the appropriate volume of the 100 µg/mL stock solution into each

flask as shown in the table below.
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Dilute each flask to the 25 mL mark with deionized water.

Stopper and mix thoroughly.

Desired Concentration
(µg/mL)

Volume of Stock Solution
(mL)

Final Volume (mL)

2.0 0.5 25

5.0 1.25 25

10.0 2.5 25

15.0 3.75 25

20.0 5.0 25

25.0 6.25 25

3. Sample Preparation

Take a representative sample of the soft drink.

If the drink is carbonated, place approximately 50 mL in a beaker and degas it by placing it in

an ultrasonic bath for 10-15 minutes or by vigorous stirring.

Using a pipette, transfer 5.0 mL of the degassed soft drink into a 50 mL volumetric flask.

Dilute to the mark with deionized water and mix well. This represents a 1:10 dilution. Note:

The dilution factor may need to be adjusted if the initial absorbance reading is outside the

linear range of the calibration curve.

If the diluted sample appears cloudy or contains particulate matter, filter it through a 0.45 µm

syringe filter before measurement.

4. Spectrophotometric Measurement

Turn on the spectrophotometer and allow it to warm up as per the manufacturer's

instructions.
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Set the wavelength to the λmax of Brilliant Black BN (~572 nm).

Fill a cuvette with deionized water to serve as the blank. Place it in the spectrophotometer

and zero the absorbance.

Measure the absorbance of each of the prepared working calibration standards, starting from

the least concentrated. Rinse the cuvette with the next standard solution before filling.

Measure the absorbance of the prepared soft drink sample.

5. Data Analysis and Calculation

Construct the Calibration Curve: Plot a graph of absorbance (y-axis) versus concentration (x-

axis) for the working standards.

Perform Linear Regression: Calculate the equation of the line (y = mx + c) and the

correlation coefficient (R²). The R² value should be ≥ 0.999 for a good linear fit.

Calculate Sample Concentration: Use the equation of the line to calculate the concentration

of Brilliant Black BN in the diluted soft drink sample.

Concentration (µg/mL) = (Absorbance of Sample - y-intercept) / slope

Account for Dilution: Multiply the calculated concentration by the dilution factor to find the

concentration in the original, undiluted soft drink.

Original Concentration (µg/mL) = Concentration from curve × Dilution Factor

Example: If the concentration from the curve is 12.5 µg/mL and the dilution factor was 10,

the original concentration is 125 µg/mL.
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Caption: Experimental workflow for the determination of Brilliant Black BN.
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Absorbance (A)

=

Molar Absorptivity (ε) Path Length (b) Concentration (c)
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Caption: The relationship of variables in the Beer-Lambert Law.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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